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Compound of Interest

Compound Name: Bromomethylcyclopropane

Cat. No.: B137280

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents are paramount. This document provides a comprehensive, step-
by-step guide to the proper disposal procedures for bromomethylcyclopropane, ensuring
laboratory safety and regulatory compliance.

Immediate Safety and Handling Information

Bromomethylcyclopropane is a flammable liquid and is harmful if swallowed. It can cause
skin, eye, and respiratory irritation.[1][2] Always handle this chemical in a well-ventilated area,
preferably within a chemical fume hood, and use appropriate personal protective equipment
(PPE).[1][2][3]

Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield.[1]
e Hand Protection: Wear appropriate chemical-resistant gloves.[1]

o Skin and Body Protection: A lab coat or other protective clothing is necessary to prevent skin
exposure.[1]

Storage: Store bromomethylcyclopropane in a tightly sealed container in a cool, dry, and
well-ventilated area, away from sources of ignition and incompatible substances such as strong

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b137280?utm_src=pdf-interest
https://www.benchchem.com/product/b137280?utm_src=pdf-body
https://www.benchchem.com/product/b137280?utm_src=pdf-body
https://community.preproom.org/index.php?threads/alkane-alkene-bromine-water-clean-up.2464/
https://community.preproom.org/index.php?threads/disposal-of-testing-for-alkane-alkene.22238/
https://community.preproom.org/index.php?threads/alkane-alkene-bromine-water-clean-up.2464/
https://community.preproom.org/index.php?threads/disposal-of-testing-for-alkane-alkene.22238/
https://m.youtube.com/watch?v=pV9sJaxiP_Q
https://community.preproom.org/index.php?threads/alkane-alkene-bromine-water-clean-up.2464/
https://community.preproom.org/index.php?threads/alkane-alkene-bromine-water-clean-up.2464/
https://community.preproom.org/index.php?threads/alkane-alkene-bromine-water-clean-up.2464/
https://www.benchchem.com/product/b137280?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

oxidizing agents and strong bases.[1][3][4][5][6][7] It is recommended to store it in a refrigerator
or a designated flammables cabinet.[1][8]

Spill Procedures: In the event of a spill, immediately remove all sources of ignition.[1][3] Absorb
the spill with a non-combustible absorbent material like sand, dry lime, soda ash, or vermiculite.
[1][2][3] Collect the absorbed material into a closed container for disposal.[1][3] Ensure
adequate ventilation during cleanup.[1]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for
bromomethylcyclopropane.

Property Value Citations
CAS Number 7051-34-5 [9]
Molecular Formula CaH7Br [10]
Molecular Weight 135.00 g/mol [11]
Boiling Point 105-107 °C [10]
Density 1.392 g/mL at 25 °C [10]

Flash Point 41 °C (105.8 °F) [1][8][10]
UN Number 1993 [3][8]
Transport Hazard Class 3 (Flammable Liquid) [31[8]
Packing Group 1] [31[8]

Disposal Procedures

There are two primary methods for the disposal of bromomethylcyclopropane: collection for
licensed disposal and in-lab chemical neutralization for small quantities.

Method 1: Collection for Licensed Disposal
(Recommended for all quantities)
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The most straightforward and recommended method of disposal is to collect waste
bromomethylcyclopropane in a designated, properly labeled, and sealed container for
collection by a licensed hazardous waste disposal company.[3]

Procedure:

e Segregation: Do not mix bromomethylcyclopropane waste with other chemical waste
streams unless explicitly permitted by your institution's waste management guidelines.

o Container: Use a chemically resistant container with a secure lid. The container should be
clearly labeled as "Hazardous Waste: Bromomethylcyclopropane" and should include the
appropriate hazard symbols (e.g., flammable liquid).

o Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials and sources of ignition.

o Pickup: Arrange for pickup by your institution's environmental health and safety (EHS)
department or a licensed chemical waste disposal contractor.

Method 2: In-Lab Chemical Neutralization (For small
quantities only)

For very small quantities of bromomethylcyclopropane, chemical neutralization through
alkaline hydrolysis can be performed by trained personnel to convert it into less hazardous
materials. This procedure should be carried out with extreme caution in a chemical fume hood.

Principle: Bromomethylcyclopropane, an alkyl halide, can undergo a nucleophilic substitution
reaction (SN2) with a strong base like sodium hydroxide to form the corresponding alcohol
(cyclopropylmethanol) and a sodium halide salt.

Reaction: CsHsCHz2Br + NaOH — CsHsCH20H + NaBr
Materials:
* Waste bromomethylcyclopropane (small quantity, e.g., < 59)

e Ethanol
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e 10 M Sodium hydroxide (NaOH) solution
 Stir plate and stir bar

e Round-bottom flask

» Condenser

e Heating mantle

* pH paper or pH meter

Procedure:

o Preparation: In a chemical fume hood, place the small quantity of waste
bromomethylcyclopropane into a round-bottom flask equipped with a magnetic stir bar.

 Dilution: Add ethanol to the flask to dissolve the bromomethylcyclopropane. A 50/50
mixture of ethanol and water is a suitable solvent for this reaction as it helps to dissolve both
the halogenoalkane and the sodium hydroxide.

o Reaction Setup: Attach a reflux condenser to the flask and place it in a heating mantle on a
stir plate.

o Addition of Base: Slowly and carefully add a 10 M solution of sodium hydroxide to the flask.
Use a stoichiometric excess of NaOH to ensure complete reaction.

o Heating: Gently heat the mixture to reflux with constant stirring. Allow the reaction to proceed
for several hours to ensure complete hydrolysis.

o Cooling: After the reaction is complete, turn off the heat and allow the mixture to cool to room
temperature.

o Neutralization: Check the pH of the resulting solution. It will be highly basic. Neutralize the
solution by slowly adding a dilute acid (e.g., 1 M hydrochloric acid) until the pH is between 6
and 8.
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» Disposal of Final Solution: The resulting neutralized solution, containing primarily
cyclopropylmethanol, sodium bromide, ethanol, and water, can typically be disposed of down
the drain with copious amounts of water, in accordance with local regulations. Always check
your local and institutional guidelines before drain disposal.

Logical Workflow for Bromomethylcyclopropane
Disposal

The following diagram illustrates the decision-making process for the proper disposal of
bromomethylcyclopropane.

Bromomethylcyclopropane Disposal Workflow

Waste Bromomethylcyclopropane Generated

Small Quantity (<5g) and Trained Personnel?

No Yes

Perform In-Lab Chemical Neutralization (Alkaline Hydrolysis)

Y

Collect in Labeled Container for Licensed Disposal

Dispose of Neutralized Solution per Local Regulations
Disposal Complete

Click to download full resolution via product page
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Caption: Decision workflow for the disposal of bromomethylcyclopropane.

By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of bromomethylcyclopropane, fostering a culture of
safety and compliance in the research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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